Cas no 21663-56-9 (3-(isothiocyanatomethyl)heptane)

• Product Name: 3-(isothiocyanatomethyl)heptane
• CAS No: 21663-56-9
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 285140
• PubChem ID: 16226768
• Update Time: 2025-04-19

3-(isothiocyanatomethyl)heptane Chemical and Physical Properties

Names and Identifiers

• Heptane,3-(isothiocyanatomethyl)-
• 3-(ISOTHIOCYANATOMETHYL)HEPTANE
• SCHEMBL331210
• DTXSID10585338
• EN300-14768
• 21663-56-9
• AKOS004114684
• 3-(isothiocyanatomethyl)heptane

• MDL： MFCD07366406
• Inchi： 1S/C9H17NS/c1-3-5-6-9(4-2)7-10-8-11/h9H,3-7H2,1-2H3
• InChI Key： ZYEYDQLSVHQXDC-UHFFFAOYSA-N
• SMILES： S=C=NCC(CC)CCCC

Computed Properties

• Exact Mass: 171.10831
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 12.36